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Compound of Interest

Compound Name:
4-(Chloromethyl)-3,5-

dimethylisoxazole

Cat. No.: B025358 Get Quote

An In-depth Technical Guide to the Molecular Weight of 4-(Chloromethyl)-3,5-
dimethylisoxazole

This guide provides a detailed analysis of the molecular weight of 4-(Chloromethyl)-3,5-
dimethylisoxazole, a heterocyclic compound of interest to researchers and professionals in

drug development and chemical synthesis.

Chemical Identity
Systematic Name: 4-(Chloromethyl)-3,5-dimethylisoxazole CAS Number: 19788-37-5[1][2]

Molecular Formula: C₆H₈ClNO[1][2][3]

This empirical formula indicates that each molecule of the compound is composed of six

carbon atoms, eight hydrogen atoms, one chlorine atom, one nitrogen atom, and one oxygen

atom.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-(Chloromethyl)-3,5-dimethylisoxazole is based on its molecular

formula, C₆H₈ClNO.

Atomic Weights of Constituent Elements
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To accurately calculate the molecular weight, the standard atomic weights of each element

present in the molecule are utilized. These values represent the weighted average of the

masses of their naturally occurring isotopes.

Element Symbol Quantity
Standard Atomic
Weight (amu)

Carbon C 6 ~12.011[4][5][6]

Hydrogen H 8 ~1.008[7][8][9][10]

Chlorine Cl 1 ~35.45[11][12][13][14]

Nitrogen N 1
~14.007[15][16][17]

[18]

Oxygen O 1
~15.999[19][20][21]

[22]

Calculation
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results:

Carbon: 6 atoms × 12.011 amu/atom = 72.066 amu

Hydrogen: 8 atoms × 1.008 amu/atom = 8.064 amu

Chlorine: 1 atom × 35.45 amu/atom = 35.45 amu

Nitrogen: 1 atom × 14.007 amu/atom = 14.007 amu

Oxygen: 1 atom × 15.999 amu/atom = 15.999 amu

Total Molecular Weight = 72.066 + 8.064 + 35.45 + 14.007 + 15.999 = 145.586 amu

This calculated value is often rounded for practical applications. The commonly cited molecular

weight for 4-(Chloromethyl)-3,5-dimethylisoxazole is 145.59 g/mol .[1][3][23]
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Experimental Workflow: Molecular Weight
Calculation
The logical process for determining the molecular weight of a chemical compound is illustrated

in the following diagram.
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Workflow for Molecular Weight Calculation

Identify Molecular Formula
(e.g., C₆H₈ClNO)

Determine Constituent Elements
(C, H, Cl, N, O)

Count Atoms of Each Element
(C:6, H:8, Cl:1, N:1, O:1)

Find Standard Atomic Weight
for Each Element

Calculate Total Mass
for Each Element

Sum Masses of All Elements

Final Molecular Weight
(145.59 g/mol)
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Synthetic Utility of 4-(Chloromethyl)-3,5-dimethylisoxazole

4-(Chloromethyl)-3,5-dimethylisoxazole
(Building Block)

Nucleophilic Substitution Reaction
(e.g., with amines, thiols, alcohols)

Reacts with Nucleophile

Target Molecule with
Dimethylisoxazole Moiety

Forms New C-Nu Bond

Biological Screening / Drug Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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